Cas no 268221-76-7 (Cyclo(-Ala-Gln))

Cyclo(-Ala-Gln) Properties

Names and Identifiers

• 2-Piperazinepropanamide,5-methyl-3,6-dioxo-, (2S,5S)-
• 3-[(2S,5S)-5-methyl-3,6-dioxopiperazin-2-yl]propanamide
• Cyclo(-Ala-Gln)
• 2-Piperazinepropanamide,5-methyl-3,6-dioxo-,(2S,5S)
• 268221-76-7
• DTXSID80429391
• AKOS006293956
• 3-((2S,5S)-5-methyl-3,6-dioxopiperazin-2-yl)propanamide
• MFCD05663453
• CHEMBL4475909
• +Expand

• MDL： MFCD05663453
• InChIKey： PNSKRAHOHQWAAN-WHFBIAKZSA-N
• Inchi： InChI=1S/C8H13N3O3/c1-4-7(13)11-5(8(14)10-4)2-3-6(9)12/h4-5H,2-3H2,1H3,(H2,9,12)(H,10,14)(H,11,13)/t4-,5-/m0/s1
• SMILES： C[C@H]1C(N[C@H](C(N1)=O)CCC(N)=O)=O

Computed Properties

• Exact Mass: 199.09600
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 199.09569129g/mol
• Heavy Atom Count: 14
• Complexity: 277
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.7
• Topological Polar Surface Area: 101Ų

Experimental Properties

• LogP: -0.38710
• PSA: 101.29000